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Compound of Interest

Compound Name: 9-Oxotridecanoic acid

Cat. No.: B15176043 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides detailed procedures for the safe disposal of 9-
Oxotridecanoic acid, drawing from safety data for closely related compounds and general

best practices for chemical waste management.

Understanding the Compound: Physicochemical
Properties
While a specific Safety Data Sheet (SDS) for 9-Oxotridecanoic acid is not readily available,

the properties of the closely related Tridecanoic acid can provide valuable guidance.

Property Data for Tridecanoic Acid

Molecular Formula C13H26O2

Molecular Weight 214.35 g/mol [1]

Appearance White crystalline powder

Solubility in Water Soluble[1]

Flash Point 113 °C / 235.4 °F[2]
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Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.[2][3]

Body Protection: A standard laboratory coat is required.

In Case of a Spill:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

adequate ventilation.

Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite, sand, or earth.

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.

Step-by-Step Disposal Procedures
The appropriate disposal method for 9-Oxotridecanoic acid depends on the quantity of waste

and local regulations. Always consult and adhere to your institution's and region's specific

hazardous waste regulations.[2]

Small Quantities (Typically < 100g)
For small quantities, neutralization is a viable disposal method. This process renders the acidic

compound less harmful, allowing for drain disposal in many jurisdictions.

Experimental Protocol for Neutralization:
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Dilution: In a well-ventilated fume hood, slowly dilute the 9-Oxotridecanoic acid with a large

volume of water (at least a 1:10 ratio of acid to water).

Neutralization: While stirring the diluted solution, slowly add a weak base, such as a 5%

sodium bicarbonate (baking soda) solution or sodium carbonate.

pH Monitoring: Continuously monitor the pH of the solution using pH paper or a calibrated

pH meter.

Target pH: Continue adding the base until the pH of the solution is between 5.5 and 9.5.[4]

Final Disposal: Once the pH is stable within the target range, the neutralized solution can

typically be flushed down the drain with copious amounts of water (at least 20 parts water).

[4]

Large Quantities (Typically > 100g) or When
Neutralization is Not Feasible
For larger quantities or if your facility's regulations prohibit drain disposal of neutralized acids,

the waste must be disposed of as hazardous chemical waste.

Containerization: Place the 9-Oxotridecanoic acid waste in a clearly labeled, sealed, and

compatible waste container. Ensure the container is appropriate for acidic organic waste.

Labeling: The label should clearly state "Hazardous Waste," the full chemical name ("9-
Oxotridecanoic acid"), and any associated hazards (e.g., "Corrosive," "Irritant").

Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials, such as bases and oxidizing agents.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.
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The following diagram illustrates the decision-making process for the proper disposal of 9-
Oxotridecanoic acid.

Start: 9-Oxotridecanoic Acid Waste Assess Quantity of Waste

Small Quantity (<100g)< 100g

Large Quantity (>100g) or Prohibited Neutralization
>= 100g

Neutralize with Weak Base to pH 5.5-9.5

Collect in Labeled Hazardous Waste Container

Dispose Down Drain with Copious Water

End: Disposal Complete

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Decision workflow for 9-Oxotridecanoic acid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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